Cas no 2138418-36-5 (sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate)

• Product Name: sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate
• CAS No: 2138418-36-5
• MF: C₄H₄N₃NaO₄S
• MW: 213.147029876709
• CID: 5897548
• PubChem ID: 165450073
• Update Time: 2025-10-31

sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate
• EN300-724207
• 2138418-36-5

• Inchi： 1S/C4H5N3O4S.Na/c1-6-2-5-3(7(8)9)4(6)12(10)11;/h2H,1H3,(H,10,11);/q;+1/p-1
• InChI Key： IGUOPDFYKAMVIR-UHFFFAOYSA-M
• SMILES： S(C1=C([N+](=O)[O-])N=CN1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 212.98202107g/mol
• Monoisotopic Mass: 212.98202107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Additional information on sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate

Sodium 1-Methyl-4-Nitro-1H-Imidazole-5-Sulfinate: A Comprehensive Overview

Sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate (CAS No. 2138418-36-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a imidazole ring substituted with a methyl group, a nitro group, and a sulfinate group, which collectively influence its chemical behavior and reactivity.

The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. In this compound, the imidazole ring is further substituted at position 4 with a nitro group (-NO₂), which is a strong electron-withdrawing group. This substitution pattern significantly affects the electronic properties of the molecule, making it highly reactive under certain conditions. The methyl group at position 1 adds steric bulk to the molecule, which can influence its solubility and stability.

The sulfinate group (-SO₃⁻ Na⁺) attached to position 5 of the imidazole ring contributes to the overall polarity of the molecule, enhancing its solubility in polar solvents such as water and methanol. This makes sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate suitable for use in aqueous solutions, particularly in processes requiring precise control over pH levels or redox reactions.

Recent studies have explored the potential of sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate as a precursor for synthesizing advanced materials, including coordination polymers and metal organic frameworks (MOFs). The presence of both nitrogen and sulfur atoms in the molecule provides multiple coordination sites for metal ions, making it an ideal candidate for constructing porous materials with high surface areas and tunable properties.

In addition to its role in materials synthesis, sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate has been investigated for its applications in catalysis. The nitro group's electron-withdrawing nature facilitates the activation of certain chemical bonds, enabling efficient catalytic cycles in organic transformations. Researchers have demonstrated its effectiveness in promoting C-H activation reactions, which are critical in drug discovery and fine chemical synthesis.

The synthesis of sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate typically involves multi-step processes that include nucleophilic substitution, oxidation, and sulfonation reactions. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing the environmental impact associated with traditional routes.

From an analytical standpoint, sodium 1-methyl-4-nitro-1H-imidazole-5-sulfinate can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into the molecular structure, purity, and stability of the compound under different conditions.

In conclusion, sodium 1-methyl